Cas no 1196146-17-4 (methyl 2-ethynylpyrimidine-5-carboxylate)
1196146-17-4 structure
Product Name:methyl 2-ethynylpyrimidine-5-carboxylate
CAS No:1196146-17-4
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD13189802
CID:2616375
PubChem ID:72212461
Update Time:2025-04-21
methyl 2-ethynylpyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-ethynylpyrimidine-5-carboxylate
- METHYL2-ETHYNYLPYRIMIDINE-5-CARBOXYLATE
- 1196146-17-4
- AB69147
- P19249
-
- MDL: MFCD13189802
- Inchi: 1S/C8H6N2O2/c1-3-7-9-4-6(5-10-7)8(11)12-2/h1,4-5H,2H3
- InChI Key: GNNVHANXZCGAJK-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=C(C#C)N=C1)=O
Computed Properties
- Exact Mass: 162.042927438Da
- Monoisotopic Mass: 162.042927438Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 52.1Ų
methyl 2-ethynylpyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1096321-1G |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 1g |
$1025 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-100MG |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 100MG |
¥ 1,570.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-250MG |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 250MG |
¥ 2,508.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-500MG |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 500MG |
¥ 4,184.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-1G |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 1g |
¥ 6,270.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-5G |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 5g |
¥ 18,810.00 | 2023-04-03 | |
| Ambeed | A951728-1g |
Methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 98% | 1g |
$978.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-100mg |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 100mg |
¥1571.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-250mg |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 250mg |
¥2508.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97149-500mg |
methyl 2-ethynylpyrimidine-5-carboxylate |
1196146-17-4 | 97% | 500mg |
¥4185.0 | 2024-04-25 |
methyl 2-ethynylpyrimidine-5-carboxylate Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1196146-17-4 (methyl 2-ethynylpyrimidine-5-carboxylate) Related Products
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- 5571-03-9(5-Pyrimidinecarboxylic acid, 2-methyl-, methyl ester (7CI,8CI,9CI))
- 1788041-60-0(Methyl 2-(aminomethyl)pyrimidine-5-carboxylate hydrochloride)
- 5194-32-1(2-Methylpyrimidine-5-carboxylic acid)
- 2134-38-5(Ethyl 2-methylpyrimidine-5-carboxylate)
- 34253-01-5(Methyl pyrimidine-5-carboxylate)
- 1093397-15-9(Methyl-2-formylpyrimidine-5-carboxylate)
- 944901-35-3(METHYL 2-(CHLOROMETHYL)PYRIMIDINE-5-CARBOXYLATE)
- 139584-78-4(5-Pyrimidinecarboxylic acid, 2-propynyl ester)
- 933989-25-4(Methyl 2-cyanopyrimidine-5-carboxylate)
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